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Compound of Interest

Compound Name: Capillene

Cat. No.: B1229787 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Capillene. This

guide provides crucial procedural information for the safe handling and disposal of Capillene
(C12H10), also known as Agropyrene.

Chemical Identity and Properties

Capillene is an aromatic hydrocarbon belonging to the benzene family.[1] While a

comprehensive Safety Data Sheet (SDS) for Capillene is not readily available, its classification

as a benzene derivative and a polycyclic aromatic hydrocarbon (PAH) analog necessitates

stringent safety protocols. PAHs are a class of chemicals known for their potential carcinogenic,

mutagenic, and teratogenic properties. Therefore, Capillene should be handled as a

hazardous substance.

Below is a summary of its known physical and chemical properties:
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Property Value

Chemical Formula C12H10

Molecular Weight 154.21 g/mol

Physical Description Liquid

Boiling Point 140.00 to 143.00 °C @ 10.00 mm Hg

Melting Point 0 °C

Source: PubChem.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Capillene. The following

table outlines the recommended PPE based on the handling of similar hazardous aromatic

hydrocarbons.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and Best
Practices

Respiratory Protection

Full-face respirator with

organic vapor cartridges or a

self-contained breathing

apparatus (SCBA).

Ensure a proper fit and

regularly maintain the

respirator. Select cartridges

appropriate for organic vapors.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

A face shield must be worn

over safety goggles to provide

maximum protection against

splashes.

Skin and Body Protection
Chemical-resistant coveralls or

a lab coat with long sleeves.

The material should be

resistant to aromatic

hydrocarbons. Disposable

coveralls are recommended to

prevent cross-contamination.

Hand Protection
Chemically resistant gloves

(e.g., Butyl rubber, Viton®).

Double-gloving is advised.

Inspect gloves for any defects

before use and dispose of

them properly after handling.

Foot Protection
Closed-toe, chemical-resistant

shoes or boots.

Steel-toed boots are

recommended if there is a risk

of falling objects.

Operational Plan
Engineering Controls:

Fume Hood: Always handle Capillene within a certified chemical fume hood to minimize

inhalation exposure. Verify the fume hood's proper functioning before commencing work.

Designated Area: Use a specific, clearly marked area within the laboratory for handling this

compound to prevent the contamination of other workspaces.

Handling Procedures:
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Preparation: Before starting, ensure all necessary PPE is available and in good condition.

Have all required equipment and reagents prepared.

During the Experiment: Keep containers of Capillene tightly sealed when not in use. Avoid

all direct contact with the substance. In the event of a spill, immediately follow the

laboratory's established spill response protocol.

After Handling: Thoroughly decontaminate all surfaces and equipment that have come into

contact with Capillene. Wash hands and any exposed skin thoroughly with soap and water

after removing PPE.

Experimental Workflow for Handling Capillene
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Preparation Phase

Handling Phase

Post-Handling Phase

Conduct Risk Assessment

Assemble and Inspect PPE

Prepare Fume Hood and Designated Area

Gather Reagents and Equipment

Don Appropriate PPE

Proceed to Handling

Handle Capillene in Fume Hood

Keep Containers Sealed

Monitor for Spills

Decontaminate Equipment and Surfaces

Experiment Complete

Segregate and Label Waste

Doff and Dispose of PPE Correctly

Thoroughly Wash Hands

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of Capillene in a laboratory setting.
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Disposal Plan
The disposal of Capillene and any contaminated materials must be treated as hazardous

waste. Adherence to local, state, and federal regulations is mandatory.

Waste Collection and Storage:

Containers: Collect all Capillene waste, including contaminated consumables (e.g., gloves,

wipes), in designated, leak-proof, and clearly labeled hazardous waste containers. Do not

store acids and bases in metal containers.

Segregation: Do not mix Capillene waste with other waste streams unless they are of the

same hazard class.

Storage Area: Store waste containers in a designated, well-ventilated, and secure area,

away from incompatible materials. The storage area should be under the direct supervision

of laboratory personnel.

Disposal Procedure:

Professional Disposal: Arrange for the collection and disposal of hazardous waste through a

licensed professional waste disposal service.[2] Do not dispose of Capillene down the drain

or as regular trash.[2][3]

Empty Containers: An empty container that held Capillene must be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[2] After

rinsing, the container can be disposed of as regular trash after defacing any chemical labels.

[2]

Documentation: Maintain accurate records of all hazardous waste generated and disposed

of, in accordance with regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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